Cas no 2137664-32-3 (5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol)

• Product Name: 5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol
• CAS No: 2137664-32-3
• MF: C₁₁H₁₀ClNOS
• MW: 239.721200466156
• CID: 6546607
• PubChem ID: 165480723
• Update Time: 2025-07-02

5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol
• 2137664-32-3
• [5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol
• EN300-1117123

• Inchi： 1S/C11H10ClNOS/c1-7-10(6-15)13-14-11(7)8-2-4-9(12)5-3-8/h2-5,15H,6H2,1H3
• InChI Key： UZWVVGBQPHHETF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C)C(CS)=NO1

Computed Properties

• Exact Mass: 239.0171628g/mol
• Monoisotopic Mass: 239.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27Ų

Additional information on 5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol

Introduction to 5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol (CAS No. 2137664-32-3) and Its Emerging Applications in Chemical Biology

The compound 5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol (CAS No. 2137664-32-3) represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic thiol derivative, characterized by its oxazole core and chlorophenyl substituent, has garnered attention due to its unique structural features and promising biological activities. The 1,2-oxazol scaffold is well-known for its role in medicinal chemistry, often serving as a key pharmacophore in drug discovery. The presence of a methyl group at the 4-position and a thiol (-SH) moiety at the 3-position further enhances its chemical reactivity and biological relevance.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The thiol group in this compound is particularly noteworthy, as it can participate in redox reactions and form disulfide bonds, which are crucial for modulating protein function and cellular signaling pathways. The 4-chlorophenyl substituent introduces electrophilic characteristics, making the molecule a valuable candidate for further derivatization and functionalization.

Recent studies have highlighted the importance of oxazole-containing compounds in drug development. For instance, derivatives of oxazole have been investigated for their ability to inhibit specific enzymes involved in cancer progression. The 5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol structure combines these features with a thiol group, suggesting potential applications in targeting pathways such as thioredoxin reductase or glutathione S-transferase, which are implicated in various diseases.

The chemical reactivity of this compound is further enhanced by the presence of both the chlorophenyl and thiol groups, which can engage in various interactions with biological targets. This dual functionality makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. Additionally, the methyl group at the 4-position of the oxazole ring can influence electronic properties and steric hindrance, allowing for fine-tuning of biological activity.

One of the most exciting aspects of this compound is its potential as a tool for studying redox-sensitive processes in cells. Thiols are known to play a critical role in maintaining cellular redox balance, and modifications to thiol-containing molecules can provide insights into oxidative stress-related diseases. The 5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol structure could serve as a probe to investigate how redox changes affect cellular signaling and disease mechanisms.

From a synthetic chemistry perspective, this compound exemplifies the versatility of heterocyclic systems. The oxazole ring provides a stable framework that can be modified at multiple positions to explore different biological activities. The synthesis of such derivatives often involves multi-step reactions that showcase advances in organic synthesis techniques. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the chlorophenyl moiety efficiently.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. The combination of structural features such as the thiol group, chlorophenyl, and methyl-substituted oxazole ring makes it a promising candidate for further exploration in high-throughput screening campaigns.

In conclusion, 5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol (CAS No. 2137664-32-3) is a structurally intriguing molecule with significant potential in chemical biology. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for oxazole derivatives, compounds like this one will undoubtedly play an important role in advancing our understanding of biological processes and developing novel therapeutic strategies.